Cas no 898421-92-6 (9-(4-tert-butylphenyl)-2-(4-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide)

• Product Name: 9-(4-tert-butylphenyl)-2-(4-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
• CAS No: 898421-92-6
• MF: C₂₂H₂₀FN₅O₂
• MW: 405.424907684326
• CID: 6325328
• PubChem ID: 7519680
• Update Time: 2025-11-02

9-(4-tert-butylphenyl)-2-(4-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 9-(4-tert-butylphenyl)-2-(4-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
• AKOS024660525
• 9-(4-tert-butylphenyl)-2-(4-fluorophenyl)-8-oxo-7H-purine-6-carboxamide
• 898421-92-6
• 9-(4-(tert-butyl)phenyl)-2-(4-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
• AB00679670-01
• F2565-0069

• Inchi： 1S/C22H20FN5O2/c1-22(2,3)13-6-10-15(11-7-13)28-20-17(26-21(28)30)16(18(24)29)25-19(27-20)12-4-8-14(23)9-5-12/h4-11H,1-3H3,(H2,24,29)(H,26,30)
• InChI Key： DLGHIPWVFDGQKO-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1N=C(C(N)=O)C2=C(N=1)N(C(N2)=O)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 405.16010306g/mol
• Monoisotopic Mass: 405.16010306g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 9-(4-tert-butylphenyl)-2-(4-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

Introduction to 9-(4-tert-butylphenyl)-2-(4-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide (CAS No. 898421-92-6)

9-(4-tert-butylphenyl)-2-(4-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 898421-92-6, belongs to the purine derivative class, a group of molecules widely recognized for their biological significance and therapeutic potential. The presence of multiple substituents, including 4-tert-butylphenyl and 4-fluorophenyl, as well as the 8-oxo and 6-carboxamide functional groups, contributes to its complex chemical behavior and makes it a subject of extensive research.

The synthesis and characterization of this compound have been the focus of several studies aimed at exploring its pharmacological properties. The 4-tert-butylphenyl moiety introduces steric hindrance, which can influence the compound's binding affinity and selectivity, while the 4-fluorophenyl group enhances electronic effects that are critical for interactions with biological targets. The 8-oxo group is a key feature in purine derivatives, often found in nucleoside analogs used in antiviral and anticancer therapies. Additionally, the 6-carboxamide moiety provides a site for further functionalization, enabling the development of derivatives with tailored properties.

In recent years, there has been growing interest in purine-based compounds due to their role as scaffolds for drug discovery. The structural features of 9-(4-tert-butylphenyl)-2-(4-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide make it an attractive candidate for investigating novel therapeutic mechanisms. Specifically, its ability to modulate enzyme activity and cellular pathways has been explored in preclinical studies. For instance, researchers have examined its potential as an inhibitor of kinases and other enzymes involved in cancer progression. The compound's interaction with these targets is influenced by its aromatic rings and the electronic distribution imparted by the substituents.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry applications. The presence of multiple reactive sites allows for the synthesis of a wide range of analogs, each with distinct pharmacological profiles. This flexibility has led to several innovative approaches in drug design, where modifications at the 4-tert-butylphenyl, 4-fluorophenyl, 8-oxo, and 6-carboxamide positions are strategically employed to optimize efficacy and reduce toxicity. Such modifications are often guided by computational modeling and high-throughput screening techniques, which help identify promising derivatives.

The chemical stability and solubility of 9-(4-tert-butylphenyl)-2-(4-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide are also critical factors in its development as a drug candidate. Studies have demonstrated that the compound exhibits good stability under various conditions, making it suitable for formulation into pharmaceutical products. Additionally, its solubility profile has been optimized through structural modifications to enhance bioavailability. These characteristics are essential for ensuring that the compound can be effectively delivered to target tissues in vivo.

From a mechanistic standpoint, the biological activity of this compound is thought to arise from its ability to interact with specific proteins and enzymes. The 4-fluorophenyl group, in particular, has been shown to influence binding affinity through electronic effects such as fluorine's ability to engage in hydrogen bonding and π-stacking interactions. Similarly, the 8-oxo group can participate in hydrogen bonding with nucleophilic residues in protein active sites. These interactions are crucial for modulating enzyme function and have been implicated in various therapeutic effects.

Recent advances in analytical techniques have enabled more detailed characterization of this compound's properties. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have provided insights into its molecular structure and conformational dynamics. These data are essential for understanding how the compound behaves within biological systems and for guiding further optimization efforts.

The potential applications of 9-(4-tert-butylphenyl)-2-(4-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide extend beyond oncology. Researchers have also explored its use in treating inflammatory diseases and neurological disorders due to its ability to modulate signaling pathways involved in these conditions. For example, studies suggest that it may interact with receptors and ion channels relevant to pain perception and neuroprotection. This broadens its therapeutic scope and underscores its importance as a lead compound for drug development.

In conclusion,9-(4-tert-butylphenyl)-2-(4-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide (CAS No. 898421-92-6) represents a promising candidate for further investigation in pharmaceutical research. Its unique structural features, combined with its demonstrated biological activity, make it a valuable tool for exploring new therapeutic strategies. As research continues to uncover additional insights into its mechanisms of action, this compound is likely to play an increasingly important role in the development of novel treatments across multiple disease areas.